Cas no 393565-31-6 (2,2-dimethyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylpropanamide)

• Product Name: 2,2-dimethyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylpropanamide
• CAS No: 393565-31-6
• MF: C₈H₁₃N₃OS₂
• MW: 231.338318586349
• CID: 6070386
• PubChem ID: 3591979
• Update Time: 2025-06-12

2,2-dimethyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylpropanamide
• N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)pivalamide
• Propanamide, 2,2-dimethyl-N-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-
• F0509-0394
• 2,2-dimethyl-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)propanamide
• 2,2-DIMETHYL-N-[5-(METHYLSULFANYL)-1,3,4-THIADIAZOL-2-YL]PROPANAMIDE
• 393565-31-6
• AKOS003030974
• SR-01000006535
• SR-01000006535-1

• Inchi： 1S/C8H13N3OS2/c1-8(2,3)5(12)9-6-10-11-7(13-4)14-6/h1-4H3,(H,9,10,12)
• InChI Key： VWQBMXAUJSGRHK-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SC)S1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.05000439g/mol
• Monoisotopic Mass: 231.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 9.18±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2,2-dimethyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylpropanamide

Comprehensive Analysis of 2,2-dimethyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylpropanamide (CAS No. 393565-31-6)

2,2-dimethyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylpropanamide, with the CAS number 393565-31-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3,4-thiadiazole core and a methylsulfanyl substituent, makes it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel antimicrobial agents and enzyme inhibitors.

The compound's propanamide moiety and thiadiazole ring system contribute to its bioactivity, which aligns with current trends in small molecule therapeutics. In recent years, the demand for heterocyclic compounds like this has surged due to their versatility in targeting protein-protein interactions and signal transduction pathways. This has led to a spike in searches for "thiadiazole derivatives in drug design" and "sulfur-containing bioactive molecules," reflecting the scientific community's growing interest.

From a synthetic chemistry perspective, 393565-31-6 exemplifies the importance of structure-activity relationship (SAR) optimization. Its 2,2-dimethyl group enhances metabolic stability, a feature highly sought after in pharmacokinetic studies. Laboratories focusing on medicinal chemistry often investigate such modifications to improve oral bioavailability—a frequent query in academic and industrial forums.

In agrochemical applications, the methylsulfanyl-thiadiazole scaffold shows potential as a plant growth regulator. With rising global concerns about sustainable agriculture, compounds like this are being studied for their eco-friendly pest management properties. Search analytics reveal heightened interest in "low-toxicity crop protection agents" and "thiadiazole-based fungicides," underscoring its relevance to modern farming challenges.

The compound's spectral data (NMR, MS) and crystallographic properties have been meticulously documented, addressing common researcher questions about "characterization of thiadiazole amides." Its lipophilicity (logP) and hydrogen bonding capacity make it a subject of computational chemistry studies, particularly in molecular docking simulations—a hot topic in AI-driven drug discovery platforms.

Quality control protocols for CAS 393565-31-6 emphasize HPLC purity standards (>98%), reflecting industry demands for high-precision intermediates. This aligns with frequent search terms like "analytical methods for thiadiazoles" and "scale-up synthesis challenges." The compound's stability under various pH conditions also makes it valuable for formulation studies, another trending research area.

Environmental fate studies indicate that 2,2-dimethyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylpropanamide undergoes biodegradation via soil microorganisms, addressing growing concerns about green chemistry principles. This aspect resonates with search trends focusing on "benign by design chemicals" and "persistence of sulfur heterocycles in ecosystems."

Patent literature reveals innovative applications of this compound in combination therapies, particularly with antibiotic adjuvants to combat resistance—a critical issue in modern medicine. Such developments correlate with frequent queries about "synergistic drug combinations" and "multi-targeting pharmacophores."

In material science, derivatives of 393565-31-6 have shown promise in organic semiconductors, tapping into the booming field of flexible electronics. Researchers investigating "thiadiazole-based conductive polymers" or "small-molecule OLED materials" frequently encounter this structural motif in recent publications.

The compound's safety profile has been evaluated through standard in vitro toxicology assays, with data available on cytotoxicity thresholds—information highly sought after in preclinical research circles. This addresses common search phrases like "thiadiazole safety data sheets" and "structure-toxicity relationships."